molecular formula C16H27NO4 B8447724 4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester

4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester

Cat. No.: B8447724
M. Wt: 297.39 g/mol
InChI Key: ZLJHELYOGYUKRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H27NO4 and its molecular weight is 297.39 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H27NO4

Molecular Weight

297.39 g/mol

IUPAC Name

1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclopentane-1-carboxylic acid

InChI

InChI=1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-6-12(7-11-17)16(13(18)19)8-4-5-9-16/h12H,4-11H2,1-3H3,(H,18,19)

InChI Key

ZLJHELYOGYUKRO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)C2(CCCC2)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)C1(C2CCN(C(=O)OC(C)(C)C)CC2)CCCC1
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Synthesis routes and methods II

Procedure details

A solution of 1.2 g of 4-(1-ethoxycarbonyl-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester in a mixture of 100 ml of EtOH and 50 ml of an 1M aqueous NaOH is stirred at 70° for 14 days, EtAc is added and two phases obtained are are separated. The aqueous layer obtained is acidified with hydrochloric acid (pH 2-3) and extracted with EtAc. The organic layer obtained is washed with brine, dried and solvent is evaporated. 4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester is obtained.
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4-(1-ethoxycarbonyl-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester
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100 mL
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